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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl chloride
CAS No.: 65055-17-6
Cat. No.: B1270819

Get Quote

. J

CAS: 65055-17-6 | Formula: C7H3CI2FO | MW: 193.00 g/mol [1][2]

Physicochemical Core: The Melting Point Criticality

For researchers and process chemists, the defining feature of 3-Chloro-4-fluorobenzoyl
chloride is its position at the solid-liquid phase boundary under standard laboratory conditions.

Melting Point & Phase Behavior
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Property Value Operational Implication

High Risk of Heterogeneity.
The substance often exists as

Melting Point (MP) 28 °C (82.4 °F) a "slush" or partially frozen
solid in cool laboratories (20—
22°C).

High boiling point allows for
purification via vacuum
distillation (e.g., 82°C @ 20
mmHg).

Boiling Point 222 °C (at 760 mmHg)

significantly denser than water;
) sinks in agueous extractions
Density 1.46 g/mL (at 25°C) ] ]
(though rapid hydrolysis makes

aqueous workup hazardous).

Darkening indicates hydrolysis
Appearance Colorless to light yellow (HCI formation) or photo-
degradation.

The "Partial Freezing" Hazard

Because the melting point (28°C) is slightly above standard room temperature (20-25°C), this
reagent frequently presents as a supercooled liquid or a semi-solid mixture.

e The Error: Pipetting from the liquid fraction of a semi-frozen bottle enriches impurities in the
remaining solid (zone refining effect).

e The Fix: The container must be fully warmed to >30°C and inverted to ensure homogeneity
before every use.

Synthesis & Reaction Pathways[3]

The synthesis of 3-Chloro-4-fluorobenzoyl chloride is typically achieved via the nucleophilic
acyl substitution of 3-chloro-4-fluorobenzoic acid. This transformation is moisture-sensitive and
generates corrosive byproducts.
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Synthesis Protocol (Thionyl Chloride Method)

Precursor: 3-Chloro-4-fluorobenzoic acid (CAS 403-16-7, MP: 134-136°C).
e Reaction: The carboxylic acid is treated with excess thionyl chloride (

) and a catalytic amount of DMF.

e Mechanism: DMF forms a Vilsmeier-Haack type chloroiminium intermediate with

, Which activates the carboxylic acid.

o Purification: Excess

is removed via rotary evaporation. The product is purified by vacuum distillation.

Reaction Workflow Diagram

3-Chloro-4-fluorobenzoyl Chloride

(Liquid/Solid, MP: 28°C)

3-Chloro-4-fluorobenzoic Acid Activation SOCI2 + cat. DMF Nucleophilic Attack Acyl Chlorosulfite
(Solid, MP: 134°C) (Reflux, 70-80°C) Intermediate Off-gassing
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Caption: Catalytic cycle converting the high-melting acid precursor to the low-melting acid
chloride product.

Handling & Quality Control Protocol

Due to the MP of 28°C, standard handling procedures for liquids are insufficient. The following
protocol ensures dosing accuracy and prevents hydrolysis.

The "Thaw-Mix-Aliquot" Cycle

Objective: Prevent concentration gradients caused by partial solidification.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1270819/docs?utm_src=pdf-body-img#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Inspection: Check the state of the material. If any solid crystals are visible or the liquid
appears viscous/cloudy, it is partially frozen.

» Thermal Conditioning: Place the sealed container in a water bath or incubator set to 35—
40°C for 15-30 minutes.

o Note: Do not exceed 50°C to avoid accelerating thermal decomposition or pressure
buildup.

e Homogenization: Once fully liquefied, invert the container 5-10 times.

e Aliquot: Dispense immediately into the reaction vessel.

o Re-storage: Purge the headspace with dry Nitrogen or Argon and store at 2—8°C.
QC Logic: Purity vs. Hydrolysis

Acid chlorides hydrolyze to the parent acid (

) upon exposure to moisture.

» Visual Check: White precipitate in the liquid indicates hydrolysis (the Acid is solid at RT).

e Melting Point Test: If the substance remains solid at 30°C, it is likely significantly hydrolyzed
to the Acid (MP 134°C).
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Reagent Inspection

(Temp: 22°C)
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Proceed to Synthesis
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Caption: Decision logic for handling 3-Chloro-4-fluorobenzoyl chloride based on phase
observation.

Applications in Drug Discovery
This scaffold is a privileged structure in medicinal chemistry, particularly for:

» Kinase Inhibitors: The 3-chloro-4-fluoro substitution pattern modulates lipophilicity and
metabolic stability in p38 MAP kinase inhibitors.
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¢ Fluoroquinolones: While often synthesized from the aniline, the benzoyl chloride serves as a
key electrophile for Friedel-Crafts acylations in novel antibacterial scaffold generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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